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Compound of Interest

Compound Name: Dithianon-d4

Cat. No.: B15614799

For researchers, scientists, and professionals in drug development, the procurement of high-
purity, well-characterized chemical standards is a critical step in ensuring the accuracy and
reproducibility of experimental results. This guide provides a technical overview of Dithianon-
d4, including information on suppliers and the key data typically found on a Certificate of
Analysis (CoA).

Dithianon-d4 is the deuterated form of Dithianon, a fungicide. The introduction of deuterium
atoms creates a heavier isotopologue, making it a valuable internal standard for quantitative
analysis by mass spectrometry. Its use allows for the precise measurement of Dithianon levels
in various matrices by correcting for analyte loss during sample preparation and instrumental

analysis.

Suppliers of Dithianon-d4

Several reputable suppliers specialize in providing high-purity deuterated standards for
research and analytical purposes. When selecting a supplier, it is crucial to consider factors
such as the availability of a comprehensive Certificate of Analysis, stated purity, and adherence
to quality management systems like ISO 17025, which ensures the competence of testing and
calibration laboratories[1].

Table 1: Notable Suppliers of Dithianon-d4

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15614799?utm_src=pdf-interest
https://www.benchchem.com/product/b15614799?utm_src=pdf-body
https://www.benchchem.com/product/b15614799?utm_src=pdf-body
https://www.benchchem.com/product/b15614799?utm_src=pdf-body
https://www.benchchem.com/product/b15614799?utm_src=pdf-body
https://www.lgcstandards.com/CN/en/Dithianon-D4/p/DRE-C13010005
https://www.benchchem.com/product/b15614799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Supplier

Available Quantities

Additional Information

LGC Standards

1 mg, 5 mg, 10 mg[2]

Provides a Certificate of
Analysis and Safety Data
Sheet (SDS).[1][2] Offers
Exact Weight packaging with a
certificate indicating the
precise mass of the dispensed

material[3].

C/DIN Isotopes Inc.

0.005 g

Provides information on
isotopic enrichment (typically
98 atom % D) and the CAS
number of the unlabeled
compound (3347-22-6).[4] A
Certificate of Analysis is

available for download[4].

Accompanied by a Certificate

Clearsynth Custom quantities of Analysis.[5] For research
purposes only[5].
Provides a Safety Data Sheet
5 mg (neat), 1 ml (100 pg/mlin  in accordance with Regulation
HPC Standards

Acetonitrile)

(EC) No 1907/2006 (REACH)
[6].

Understanding the Certificate of Analysis (CoA)

The Certificate of Analysis is a formal document that provides detailed information about the

quality and purity of a specific batch of a chemical standard. For Dithianon-d4, the CoA is

essential for researchers to confirm the identity and concentration of the standard, ensuring the

reliability of their analytical methods.

Table 2: Key Data on a Typical Dithianon-d4 Certificate of Analysis
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Parameter

Description

Typical Value/Information

Product Name

The common name of the

chemical.

Dithianon-d4[1][4]

CAS Number

The unique identifier for the
chemical. The deuterated form
may not have a CAS number,
in which case the unlabeled
CAS is provided.

3347-22-6 (unlabeled)[4][5]

Molecular Formula

The chemical formula.

C14D4aN202S2[1][5]

The mass of one mole of the

Molecular Weight ~300.32 - 300.35 g/mol [4][5]
substance.
A unique identifier for the -
Lot Number - Batch-specific
specific batch of the product.
) The percentage of the desired )
Purity Typically 298%

compound in the material.

Isotopic Enrichment

The percentage of deuterium

incorporation.

=98 atom % DJ[4]

Method of Analysis

The analytical techniques used
to determine purity (e.g.,
HPLC, LC-MS, tH-NMR).

Varies by supplier

Storage Conditions

The recommended
temperature and conditions for
storing the product to maintain

its stability.

Room temperature[4]

Expiry Date/Retest Date

The date after which the
product should be re-analyzed
to ensure its continued purity
and stability.[4]

Varies by supplier and batch
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Experimental Workflow for Using Dithianon-d4 as an
Internal Standard

The primary application of Dithianon-d4 is as an internal standard in quantitative analytical
methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS). The following diagram
illustrates a typical workflow.
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Workflow for Quantitative Analysis using Dithianon-d4
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Caption: A typical experimental workflow for the quantification of Dithianon using Dithianon-d4
as an internal standard.

Regulatory Context

Dithianon is a regulated pesticide, and maximum residue levels (MRLS) are established in
many jurisdictions to protect consumers. For instance, the European Union periodically reviews
and updates the MRLs for dithianon in or on food and feed of plant and animal origin[7]. The
availability of high-purity standards like Dithianon-d4 is crucial for laboratories conducting
regulatory monitoring and risk assessment to ensure compliance with these MRLSs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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